Cas no 29270-56-2 (NBD-F)

• Product Name: NBD-F
• CAS No: 29270-56-2
• MF: C₆H₂FN₃O₃
• MW: 183.096784114838
• MDL: MFCD00010196
• CID: 53460
• PubChem ID: 122123
• Update Time: 2025-04-18

NBD-F Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-7-nitrobenzofurazan
• 7-Fluoro-4-nitrobenzo-2-oxa-1,3-diazole
• NBD-F
• 4-Fluoro-7-nitro-[2,1,3]-benzoxadiazole
• 4-fluoro-7-nitro-2,1,3-benzooxadiazole
• 4-fluoro-7-nitro-2,1,3-benzoxadiazole
• (4-Fluoro-7-nitro-2,1,3-benzoxadiazole)
• 4-fluoro-7-nitrobenz-2-oxa-1,3-diazole
• 7-Fluoro-4-nitrobenzofurazan
• NBD fluoride
• 4-fluoro-7-nitrobenzo[c][1,2,5]oxadiazole
• 2,1,3-Benzoxadiazole, 4-fluoro-7-nitro-
• Nbd-fluoride
• Nbd-F cpd
• 4-fluoro-7-nitrobenzo[c]1,2,5-oxadiazole
• C6H2FN3O3
• 4-Fluoro-4-nitro-2,1,3-benzoxadiazole
• 4-Fluoro-7-nitrobenzo-2-oxa-1,3-diazole
• AMBZ0376

• MDL： MFCD00010196
• Inchi： 1S/C6H2FN3O3/c7-3-1-2-4(10(11)12)6-5(3)8-13-9-6/h1-2H
• InChI Key： PGZIDERTDJHJFY-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C2C1=NON=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 183.00800
• Monoisotopic Mass: 183.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 84.7

Experimental Properties

• Color/Form: Brown block
• Density: 1.6753 (estimate)
• Melting Point: 53.0 to 57.0 deg-C
• Boiling Point: 308.6°C at 760 mmHg
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.637
• Solubility: It is soluble in DMSO, DMF, CH3OH, CH3CN and CHCl3.
• PSA: 84.74000
• LogP: 1.79330
• Sensitiveness: Sensitive to light
• Solubility: Not determined

NBD-F Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： S26-S36-S39
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Storage Condition：4°C, protect from light
• Risk Phrases：R36/38
• Safety Term：S26;S39